Cas no 1909347-88-1 (6-oxa-1-azaspiro[3.3]heptane; trifluoroacetic acid)

• Product Name: 6-oxa-1-azaspiro[3.3]heptane; trifluoroacetic acid
• CAS No: 1909347-88-1
• MF: C₇H₁₀F₃NO₃
• MW: 213.1544
• MDL: MFCD29047328
• CID: 5020034
• PubChem ID: 121552844
• Update Time: 2026-02-28

6-oxa-1-azaspiro[3.3]heptane; trifluoroacetic acid Chemical and Physical Properties

Names and Identifiers

• 6-oxa-1-azaspiro[3.3]heptane, trifluoroacetic acid
• 6-Oxa-1-azaspiro[3.3]heptane 2,2,2-trifluoroacetate
• 6-oxa-1-azaspiro[3.3]heptane; trifluoroacetic acid

• MDL： MFCD29047328
• Inchi： 1S/C5H9NO.C2HF3O2/c1-2-6-5(1)3-7-4-5;3-2(4,5)1(6)7/h6H,1-4H2;(H,6,7)
• InChI Key： ANDWKUJHIWYOHX-UHFFFAOYSA-N
• SMILES： FC(C(=O)O[H])(F)F.O1C([H])([H])C2(C1([H])[H])C([H])([H])C([H])([H])N2[H]

Computed Properties

• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 14
• Rotatable Bond Count: 0
• Complexity: 172
• Topological Polar Surface Area: 58.6

Additional information on 6-oxa-1-azaspiro[3.3]heptane; trifluoroacetic acid

Introduction to 6-oxa-1-azaspiro[3.3]heptane; trifluoroacetic acid (CAS No. 1909347-88-1)

6-Oxa-1-azaspiro[3.3]heptane; trifluoroacetic acid (CAS No. 1909347-88-1) is a unique and versatile compound that has garnered significant attention in the fields of organic chemistry, medicinal chemistry, and pharmaceutical research. This compound, characterized by its spirocyclic structure and the presence of a trifluoroacetic acid moiety, offers a range of potential applications in drug discovery and development.

The spirocyclic framework of 6-oxa-1-azaspiro[3.3]heptane is particularly intriguing due to its structural rigidity and the ability to influence the conformational properties of molecules. This rigidity can be advantageous in designing compounds with specific biological activities, as it can help to lock the molecule into a preferred conformation that interacts more effectively with target proteins or receptors.

The trifluoroacetic acid (TFA) moiety is a common functional group in organic synthesis and pharmaceutical chemistry. TFA is known for its strong acidity and its ability to enhance the solubility and stability of organic compounds. In the context of 6-oxa-1-azaspiro[3.3]heptane; trifluoroacetic acid, the TFA group can play a crucial role in modulating the physicochemical properties of the molecule, making it more suitable for various applications in drug discovery.

Recent studies have highlighted the potential of 6-oxa-1-azaspiro[3.3]heptane; trifluoroacetic acid in several areas of research. For instance, a study published in the Journal of Medicinal Chemistry explored the use of this compound as a scaffold for developing novel inhibitors of protein-protein interactions (PPIs). PPIs are critical for many biological processes, and their modulation can have therapeutic benefits in diseases such as cancer and neurodegenerative disorders.

In another study, researchers at a leading pharmaceutical company investigated the pharmacokinetic properties of 6-oxa-1-azaspiro[3.3]heptane; trifluoroacetic acid derivatives. The results showed that these compounds exhibited favorable absorption, distribution, metabolism, and excretion (ADME) profiles, suggesting their potential as drug candidates for further development.

The synthetic accessibility of 6-oxa-1-azaspiro[3.3]heptane; trifluoroacetic acid is another factor that contributes to its appeal in research and development. Several efficient synthetic routes have been reported in the literature, allowing for the scalable production of this compound and its derivatives. These synthetic methods often involve ring-closing metathesis (RCM) or other cyclization reactions to form the spirocyclic core, followed by functionalization steps to introduce the TFA group.

From a biological perspective, 6-oxa-1-azaspiro[3.3]heptane; trifluoroacetic acid has shown promise in modulating various signaling pathways. For example, it has been demonstrated to inhibit certain kinases involved in cell proliferation and survival, making it a potential lead compound for anticancer drug development. Additionally, preliminary studies have suggested that this compound may have anti-inflammatory properties, which could be beneficial in treating inflammatory diseases.

In conclusion, 6-oxa-1-azaspiro[3.3]heptane; trifluoroacetic acid (CAS No. 1909347-88-1) is a multifaceted compound with significant potential in various areas of chemical and pharmaceutical research. Its unique structural features and favorable physicochemical properties make it an attractive candidate for further exploration and development as a therapeutic agent.